Cas no 85422-92-0 (chloroparaffin)

• Product name: chloroparaffin
• CAS No: 85422-92-0
• CID: 1837835

chloroparaffin Chemical and Physical Properties

Names and Identifiers

• Paraffin oils, chloro
• Paraffin oils and hydrocarbon oils, chloro
• Paraffin oils and hydrocarbon oils, chloro [Chlorinated paraffins]
• chloroparaffin
• Chlorinated paraffin oils
• Chloro paraffin oils
• Chlorohor 30
• Chloroparaffin 40
• Chloroparaffin 42
• Chloroparaffin 50
• Chloroparaffin 52
• Chloroparaffin 70
• Clorafin 40
• E 500
• E 500 (paraffin)
• Kloro 6001
• Liquid petrolatum, chloro
• N 50
• N 50 (chloroparaffin)
• PN 226
• Parachlor 250
• chloroparaffin40g
• paraffinoils,chloro
• CHLOROPARAFFINE
• CHLORINATEDPARAFFINOILSANDHYDROCARBONOILS
• Chloroparaffin 40G

Experimental Properties

• Density: 1.387 g/mL at 20 °C(lit.)
• Flash Point: 150 °C
• Refractive Index: n20/D 1.525
• Solubility: tetrahydrofuran: 0.1 g/mL, clear
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.

chloroparaffin Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Safety Instruction： 23-24/25

Additional information on chloroparaffin

Professional Introduction to Chloroparaffin (CAS No. 85422-92-0)

Chloroparaffin, specifically identified by the chemical abstracts service number CAS No. 85422-92-0, is a significant compound in the field of specialty chemicals. This linear chlorinated paraffin has garnered considerable attention due to its versatile applications across various industries, including plastics, textiles, and lubricants. The unique chemical structure of chloroparaffin, characterized by its linear aliphatic chain substituted with chlorine atoms, imparts exceptional properties that make it indispensable in modern industrial processes.

The molecular structure of Chloroparaffin (CAS No. 85422-92-0) consists of a series of carbon atoms connected in a straight chain, with chlorine atoms distributed along this backbone. This arrangement results in a compound that exhibits both hydrophobic and oleophilic properties, making it highly effective as a flame retardant and stabilizer. The degree of chlorination can vary, leading to different isomers with distinct characteristics that cater to specific industrial needs.

In recent years, the research on chloroparaffins has intensified, particularly in the context of sustainable and environmentally friendly materials. A notable development in this domain is the exploration of bio-based chloroparaffins, which aim to reduce reliance on fossil fuels while maintaining the desirable properties of traditional chlorinated paraffins. These bio-based alternatives are derived from renewable resources such as plant oils, aligning with global efforts to promote green chemistry.

The applications of Chloroparaffin (CAS No. 85422-92-0) are vast and diverse. In the plastics industry, it serves as an effective flame retardant, enhancing the safety of polyolefin-based products without compromising their mechanical strength. Textile manufacturers utilize chloroparaffin as a finishing agent to impart anti-static and moisture-wicking properties to fabrics, improving comfort and durability. Additionally, in the lubricant sector, it acts as an additive that improves thermal stability and reduces friction, extending the lifespan of mechanical components.

Recent advancements in nanotechnology have further expanded the potential uses of chloroparaffin. Researchers have been investigating its role as a dispersant for nanoclay suspensions in polymer composites. The linear structure of chloroparaffin allows it to effectively stabilize nanoparticles, preventing agglomeration and enhancing the overall performance of composite materials. This innovation has significant implications for the development of lightweight and high-strength materials used in automotive and aerospace industries.

The environmental impact of chloroparaffins has been a subject of extensive study. While traditional chlorinated paraffins have raised concerns due to their persistence in the environment, newer formulations are being designed with improved biodegradability. These eco-friendly variants are engineered to break down more rapidly without releasing harmful byproducts, ensuring compliance with stringent environmental regulations worldwide.

In conclusion, Chloroparaffin (CAS No. 85422-92-0) remains a pivotal compound in modern chemistry, offering a wide range of functionalities that address critical industrial challenges. The ongoing research into its derivatives and applications continues to unlock new possibilities, reinforcing its importance in both current and future technological advancements.